Cas no 898767-01-6 (4-(3,5-dimethylphenyl)-2-methyl-4-oxo-butanoic acid)

4-(3,5-Dimethylphenyl)-2-methyl-4-oxo-butanoic acid is a specialized organic compound featuring a ketone and carboxylic acid functional group on a butanoic acid backbone, substituted with a 3,5-dimethylphenyl moiety. Its structural characteristics make it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both carbonyl and carboxyl groups offers versatility in further derivatization, enabling applications in cross-coupling reactions, esterifications, and amide formations. The dimethylphenyl substitution enhances steric and electronic properties, potentially influencing reactivity and selectivity in target transformations. This compound is suited for research and industrial applications requiring precise molecular modifications.
4-(3,5-dimethylphenyl)-2-methyl-4-oxo-butanoic acid structure
898767-01-6 structure
Product Name:4-(3,5-dimethylphenyl)-2-methyl-4-oxo-butanoic acid
CAS No:898767-01-6
MF:C13H16O3
MW:220.264344215393
CID:1947204
PubChem ID:24726990
Update Time:2025-10-29

4-(3,5-dimethylphenyl)-2-methyl-4-oxo-butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-DIMETHYLPHENYL)-2-METHYL-4-OXOBUTYRIC ACID
    • 4-(3,5-dimethylphenyl)-2-methyl-4-oxo-butanoic acid
    • LogP
    • 4-(3,5-dimethylphenyl)-2-methyl-4-oxobutanoic acid
    • MFCD02260864
    • AKOS010916426
    • 4-(3,5-DIMETHYLPHENYL)-2-METHYL-4-OXOBUTYRICACID
    • 898767-01-6
    • DTXSID40645373
    • MDL： MFCD02260864
    • Inchi： 1S/C13H16O3/c1-8-4-9(2)6-11(5-8)12(14)7-10(3)13(15)16/h4-6,10H,7H2,1-3H3,(H,15,16)
    • InChI Key： COYIRJYVWHGOAE-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(C)C=C(C)C=1)CC(C(=O)O)C

Computed Properties

  • Exact Mass: 220.11000
  • Monoisotopic Mass: 220.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 399.5±30.0 °C at 760 mmHg
  • Flash Point: 209.6±21.1 °C
  • PSA: 54.37000
  • LogP: 2.59690
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(3,5-dimethylphenyl)-2-methyl-4-oxo-butanoic acid Security Information

4-(3,5-dimethylphenyl)-2-methyl-4-oxo-butanoic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4-(3,5-dimethylphenyl)-2-methyl-4-oxo-butanoic acid Pricemore >>

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